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Compound of Interest

Compound Name: p-Tolylmaleimide

Cat. No.: B7728571 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides a comprehensive overview of p-Tolylmaleimide (also known as

N-(4-Methylphenyl)maleimide), a versatile chemical compound with significant applications in

polymer chemistry, organic synthesis, and bioconjugation. This document details its

physicochemical properties, provides spectral analysis data, and outlines detailed experimental

protocols for its synthesis and purification. Furthermore, it explores its role as an inhibitor of the

water channel Aquaporin Z and its utility in the development of advanced polymers and

bioconjugates.

Chemical and Physical Properties
p-Tolylmaleimide is an organic compound featuring a maleimide core substituted with a p-tolyl

group.[1] This substitution enhances its reactivity and solubility in organic solvents.[1] It is a

solid at room temperature and is recognized for its utility in Diels-Alder reactions.[1]

Table 1: Physicochemical Properties of p-Tolylmaleimide
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Property Value Source

CAS Number 1631-28-3 [1][2][3]

IUPAC Name
1-(4-methylphenyl)pyrrole-2,5-

dione
[3]

Synonyms

N-p-Tolylmaleimide, N-(4-

Methylphenyl)maleimide, 1-(p-

Tolyl)-1H-pyrrole-2,5-dione

[1][2][3]

Molecular Formula C₁₁H₉NO₂ [1][2][3]

Molecular Weight 187.19 g/mol [3]

Melting Point 149.5 °C [2]

Appearance White to yellow powder/crystal [1]

XLogP3 1.5 [3]

Table 2: Solubility of p-Tolylmaleimide

Solvent Solubility Notes

Water Limited aqueous solubility ---

Polar Organic Solvents More soluble
e.g., Dimethyl sulfoxide

(DMSO), Acetone

10% DMSO + 40% PEG300 +

5% Tween 80 + 45% Saline
1 mg/mL (5.34 mM) Sonication is recommended.

DMSO 1.87 mg/mL (9.99 mM) Sonication is recommended.

Spectral Data
The structural integrity of p-Tolylmaleimide can be confirmed through various spectroscopic

techniques.

Table 3: Summary of Spectral Data for p-Tolylmaleimide
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Technique Key Peaks/Features Source

¹H NMR (CDCl₃)

Signals corresponding to the

aromatic protons of the tolyl

group and the vinyl protons of

the maleimide ring.

[4]

¹³C NMR

Peaks for the carbonyl

carbons, aromatic carbons,

vinyl carbons, and the methyl

carbon.

[3]

IR Spectroscopy

Characteristic absorption

bands for C=O stretching of

the imide, C=C stretching of

the alkene, and aromatic C-H

stretching.

[3]

Mass Spectrometry (GC-MS)

Molecular ion peak (M⁺) at m/z

187, with characteristic

fragmentation patterns.

[3]

Experimental Protocols
Synthesis of p-Tolylmaleimide
A common and effective method for the synthesis of N-arylmaleimides, including p-
Tolylmaleimide, is a two-step process starting from maleic anhydride and the corresponding

aniline (p-toluidine).

Step 1: Synthesis of N-(p-Tolyl)maleamic acid

In a fume hood, dissolve maleic anhydride (1 equivalent) in a suitable solvent such as diethyl

ether or acetic acid in a round-bottom flask equipped with a magnetic stirrer.

Slowly add a solution of p-toluidine (1 equivalent) in the same solvent to the maleic

anhydride solution at room temperature.
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Stir the resulting mixture for 1-2 hours. The N-(p-Tolyl)maleamic acid intermediate will

precipitate out of the solution.

Collect the precipitate by vacuum filtration and wash with cold solvent to remove any

unreacted starting materials.

Dry the product under vacuum.

Step 2: Cyclodehydration to p-Tolylmaleimide

In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, place the

dried N-(p-Tolyl)maleamic acid (1 equivalent), anhydrous sodium acetate (0.5-1 equivalent),

and acetic anhydride (3-5 equivalents).

Heat the mixture to 80-100°C with constant stirring for 1-2 hours. The progress of the

reaction can be monitored by thin-layer chromatography (TLC).

After the reaction is complete, cool the mixture to room temperature and pour it into a beaker

containing ice-cold water to precipitate the crude p-Tolylmaleimide.

Stir the suspension vigorously for 15-30 minutes to ensure complete precipitation and

hydrolysis of excess acetic anhydride.

Collect the crude product by vacuum filtration and wash thoroughly with water.

Purification of p-Tolylmaleimide
The crude p-Tolylmaleimide can be purified by recrystallization.

Dissolve the crude product in a minimal amount of hot ethanol or cyclohexane.

Allow the solution to cool slowly to room temperature, and then place it in an ice bath to

facilitate crystallization.

Collect the purified crystals by vacuum filtration.

Wash the crystals with a small amount of cold solvent and dry them under vacuum.
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The purity of the final product can be assessed by measuring its melting point and through

spectroscopic analysis (NMR, IR).

Applications in Research and Development
Bioconjugation
The maleimide group is a highly reactive Michael acceptor, making it an excellent choice for

covalent labeling of biomolecules, particularly proteins. It reacts specifically with the thiol group

of cysteine residues under mild conditions (pH 6.5-7.5) to form a stable thioether bond. This

reaction is fundamental in the development of antibody-drug conjugates (ADCs), PEGylated

proteins, and fluorescently labeled proteins.

Caption: Thiol-Maleimide Conjugation Workflow.

Polymer Chemistry
p-Tolylmaleimide can be used as a monomer in polymerization reactions to synthesize

polymaleimides. These polymers are known for their high thermal stability and are used in

various industrial applications, including high-performance composites and electronics.

Inhibition of Aquaporin Z
p-Tolylmaleimide has been identified as an inhibitor of Aquaporin Z (AqpZ), a water channel

protein found in E. coli.[1] Aquaporins are integral membrane proteins that facilitate the

transport of water across cell membranes. The inhibition of these channels is a subject of

research for potential therapeutic applications.
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Caption: Inhibition of Aquaporin Z by p-Tolylmaleimide.

Safety and Handling
p-Tolylmaleimide should be handled with care in a well-ventilated area, preferably in a fume

hood. Standard personal protective equipment, including safety glasses, gloves, and a lab

coat, should be worn. Avoid inhalation of dust and contact with skin and eyes. For detailed

safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

Conclusion
p-Tolylmaleimide is a valuable and versatile compound for researchers in both life sciences

and material sciences. Its well-defined reactivity, particularly towards thiols, makes it an

indispensable tool in bioconjugation for drug development and diagnostics. Furthermore, its

ability to form thermally stable polymers opens up avenues for the creation of advanced
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materials. This guide provides the core technical information required for the effective use and

further investigation of p-Tolylmaleimide.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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